Cas no 7535-59-3 ((S)-1-Benzyl-5-carboxy-2-pyrrolidinone)
7535-59-3 structure
Product Name:(S)-1-Benzyl-5-carboxy-2-pyrrolidinone
CAS No:7535-59-3
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD00797915
CID:539683
PubChem ID:10900113
Update Time:2025-04-19
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 5-oxo-1-(phenylmethyl)-
- (S)-1-BENZYL-5-CARBOXY-2-PYRROLIDINONE
- AKOS022182614
- (S)-1-benzyl-5-oxopyrrolidine-2-carboxylic acid
- Proline, 5-oxo-1-(phenylmethyl)-
- MFCD00797915
- (2R)-1-benzyl-5-oxo-2-pyrrolidinecarboxylic acid
- (2S)-1-benzyl-5-oxopyrrolidine-2-carboxylic acid
- N-benzyl-L-pyroglutamic acid
- SCHEMBL288651
- MOHLVDJRXGVGOM-JTQLQIEISA-N
- 5-oxo-1-(phenylmethyl)proline
- 5-Oxo-1-(phenylmethyl)-proline
- N-benzyl-5-oxo-proline
- (S)-5-oxo-1-(phenylmethyl)-2-pyrrolidinecarboxylic acid
- CHEMBL395089
- (+)-N-benzylpyroglutamic acid
- CS-0204502
- (S)-1-benzyl-5-carboxy-2-pyrrolidinone, AldrichCPR
- (+/-)-N-benzylpyroglutamic acid
- 7535-59-3
- AB3094
- N-benzyl (s)-pyroglutamic acid
- AS-7007
- (S)-1-Benzyl-5-carboxy-2-pyrrolidinone
-
- MDL： MFCD00797915
- Inchi： 1S/C12H13NO3/c14-11-7-6-10(12(15)16)13(11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)/t10-/m0/s1
- InChI Key： MOHLVDJRXGVGOM-JTQLQIEISA-N
- SMILES： O=C1CC[C@@H](C(=O)O)N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 90°C
- Boiling Point: 471.3±45.0 °C at 760 mmHg
- Flash Point: 238.8±28.7 °C
- PSA: 57.61
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 43
- Safety Instruction： 36/37
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B537343-10mg |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone |
7535-59-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537343-50mg |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone |
7535-59-3 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B537343-100mg |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone |
7535-59-3 | 100mg |
$ 185.00 | 2022-06-07 | ||
| Apollo Scientific | OR310599-1g |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone |
7535-59-3 | 1g |
£190.00 | 2024-07-20 | ||
| abcr | AB150874-250 mg |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone, 95%; . |
7535-59-3 | 95% | 250 mg |
€249.40 | 2023-07-20 | |
| abcr | AB150874-1 g |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone, 95%; . |
7535-59-3 | 95% | 1 g |
€481.70 | 2023-07-20 | |
| eNovation Chemicals LLC | K53362-1g |
(S)-1-BENZYL-5-CARBOXY-2-PYRROLIDINONE |
7535-59-3 | 95% | 1g |
$435 | 2024-05-25 | |
| eNovation Chemicals LLC | Y1106963-5g |
(S)-1-benzyl-5-oxopyrrolidine-2-carboxylic acid |
7535-59-3 | 95% | 5g |
$1000 | 2024-07-23 | |
| Key Organics Ltd | AS-7007-1MG |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone |
7535-59-3 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7007-5MG |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone |
7535-59-3 | >90% | 5mg |
£46.00 | 2025-02-08 |
(S)-1-Benzyl-5-carboxy-2-pyrrolidinone Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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